Cas no 22329-76-6 (methyl 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate)

methyl 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-hydroxy-3-methoxyphenyl)-, methyl ester, (2E)-
• methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• Methyl ferulate
• 2,6,10-Dodecatrienoic acid,3,7,11-trimethyl-,methyl ester
• 3,7,11-trimethyl-dodeca-2,6,10-trienoic acid methyl ester
• 3,7,11-Trimethyl-dodeca-2,6,10-triensaeure-methylester
• Farnesyl methyl ester
• methyl ester of 4-hydroxy-3-methoxycinnamic acid
• methyl farneosate
• methyl farnesate
• methyl farnesoate
• Methyl-3,7,11-trimethyldodeca-2,6,10-trienoat
• Methyl trans-4-hydroxy-3-methoxycinnamate
• Methyl trans-ferulate
• [ "" ]
• methyl 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• methyl (2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• O11884
• HY-W018643
• Q27135838
• Y98BUA66RX
• bmse000609
• Ferulic acid methyl ester
• A918603
• methyl (E)-3-(4-hydroxy-3-methoxyphenyl)acrylate
• Methyl (E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
• NSC74548
• methyl(2e)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
• (E)4-hydroxy-3-methoxycinnamic acid methyl ester
• methyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• UNII-Y98BUA66RX
• AI3-23713
• 2-propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, methyl ester, (2E)-
• Methyl (2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate #
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, methyl ester
• GS-3694
• s5451
• (E)-Methyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• bmse010229
• AKOS003404666
• methyl 4-hydroxy-3-methoxycinnamate
• 2309-07-1
• trans-methylferulate
• trans-Ferulic acid methyl ester
• NSC 74548
• FERULICACIDMETHYLESTER
• CINNAMIC ACID, 4-HYDROXY-3-METHOXY-, METHYL ESTER
• methyl (E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoate
• NSC-74548
• Ferulic acid methylester
• methyl (E)-4-hydroxy-3-methoxycinnamate
• CCG-266639
• Methyl (2E)-3-(4-hydroxy-3-methoxyphenyl)acrylate
• AKOS025310509
• CS-W019429
• methyl(E)-3-(4-hydroxy-3-methoxyphenyl)acrylate
• 3-(4-hydroxy-3-methoxyphenyl)-2-propenoic acid methyl ester
• BS-48861
• MFCD00017208
• CHEBI:67379
• EN300-28623
• J-014979
• Methyl (2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
• BDBM50236705
• Methyl 4'-hydroxy-3'-methoxycinnamate
• (E)-4-hydroxy-3-methoxycinnamic acid methyl ester
• Z18704892
• 4-10-00-01779 (Beilstein Handbook Reference)
• (E)-Ferulic acid methyl ester
• 22329-76-6
• 4-hydroxy-3-methoxy-cinnamic acid methyl ester
• 4-HYDROXY-3-METHOXYCINNAMIC ACID METHYL ESTER
• CHEMBL32969
• BRN 2731141
• methyl (~{E})-3-(3-methoxy-4-oxidanyl-phenyl)prop-2-enoate
• Methyl ferulate, (E)-
• Methyl (E)-ferulate
• Methyl cis-ferulate
• (E)-Methyl-4-hydroxy-3-methoxycinnamate
• STK665368
• ALBB-026142
• DA-55389
• +Expand

• MDL： MFCD00017208
• InChIKey： AUJXJFHANFIVKH-GQCTYLIASA-N
• Inchi： InChI=1S/C11H12O4/c1-14-10-7-8(3-5-9(10)12)4-6-11(13)15-2/h3-7,12H,1-2H3/b6-4+
• SMILES： N/A

Computed Properties

• Exact Mass: 208.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.07355886g/mol
• Heavy Atom Count: 15
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 1.58700
• PSA: 55.76000
• Boiling Point: 338.1±27.0 ºC (760 Torr),
• Melting Point: 68 ºC
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 130.4±17.2 ºC,
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• Color/Form: Oil
• Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),